Cas no 1804725-06-1 (2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde)
2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde
-
- Inchi: 1S/C8H5F4NO3/c9-2-4-7(16-8(10,11)12)1-6(15)5(3-14)13-4/h1,3,15H,2H2
- InChI Key: KHJQBDZMJWMDIS-UHFFFAOYSA-N
- SMILES: FCC1C(=CC(=C(C=O)N=1)O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 248
- XLogP3: 2.2
- Topological Polar Surface Area: 59.4
2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094594-1g |
2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde |
1804725-06-1 | 97% | 1g |
$1,475.10 | 2022-04-01 |
2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde
Introduction to 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804725-06-1)
2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804725-06-1) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoromethyl group, a hydroxy group, and a trifluoromethoxy substituent, all attached to a pyridine ring. These functional groups contribute to the compound's potential biological activities and make it a valuable candidate for various applications in drug discovery and development.
The chemical structure of 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde is particularly noteworthy due to its combination of fluorine-containing moieties and the pyridine scaffold. Fluorinated compounds are known for their enhanced metabolic stability, improved pharmacokinetic properties, and increased binding affinity to biological targets. The presence of the hydroxy group further enhances the compound's reactivity and solubility, making it suitable for a wide range of chemical reactions and biological assays.
Recent studies have highlighted the potential of 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising lead for the development of new anti-inflammatory drugs. The compound's ability to modulate key inflammatory pathways, such as the NF-κB signaling cascade, has been extensively studied and validated through in vitro and in vivo experiments.
In addition to its anti-inflammatory effects, 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde has also shown promise in the treatment of neurodegenerative diseases. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde could be a valuable tool in the development of therapies for conditions such as Alzheimer's disease and Parkinson's disease.
The synthetic route to 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde has been optimized to ensure high yields and purity. One common approach involves the sequential functionalization of a pyridine ring with fluorinated reagents followed by selective oxidation steps to introduce the hydroxy and carboxaldehyde groups. The detailed synthetic protocol has been published in several peer-reviewed journals, providing researchers with a robust method for producing this compound on both laboratory and industrial scales.
The physicochemical properties of 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde, such as its solubility, stability, and reactivity, have been thoroughly characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For example, its solubility in organic solvents like DMSO and DMF makes it suitable for use in high-throughput screening assays, while its stability under physiological conditions ensures that it remains active during biological evaluations.
Clinical trials involving derivatives of 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde are currently underway to assess their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations and potential commercialization of these compounds as novel therapeutic agents.
In conclusion, 2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804725-06-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an exciting candidate for further exploration and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs for various diseases.
1804725-06-1 (2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)